![molecular formula C21H27N3O B5805263 N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide](/img/structure/B5805263.png)
N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide, also known as L-745,870, is a selective antagonist of dopamine D4 receptors. It was first synthesized in 1996 by scientists at Merck Sharp & Dohme Research Laboratories. Since then, this compound has been extensively studied for its potential applications in various fields of research.
Mechanism of Action
N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide acts as a competitive antagonist at dopamine D4 receptors, inhibiting the binding of dopamine to these receptors. This results in a decrease in the activity of dopamine neurons in the prefrontal cortex and limbic system, which are involved in various cognitive and emotional processes.
Biochemical and physiological effects:
Studies have shown that this compound can modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has been found to increase the release of serotonin and norepinephrine in the prefrontal cortex, while decreasing the release of dopamine in this region. This suggests that this compound may have potential therapeutic applications in the treatment of depression and anxiety disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide in lab experiments is its selectivity for dopamine D4 receptors. This allows researchers to specifically target these receptors without affecting other dopamine receptors. However, the low yield of the synthesis method and the high cost of the compound may be a limitation for some researchers.
Future Directions
There are several future directions for the research on N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide. One area of interest is its potential therapeutic applications in the treatment of addiction and schizophrenia. Another direction is to investigate the role of dopamine D4 receptors in various cognitive and emotional processes, such as working memory, attention, and reward processing. Additionally, the development of more efficient synthesis methods and the optimization of the compound's pharmacological properties may lead to the discovery of new drugs with improved therapeutic potential.
Synthesis Methods
The synthesis of N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide involves several steps, starting from the reaction of 4-bromo-2-fluoroaniline with N-isopropyl-4-(4-formylphenyl)piperazine. The resulting intermediate is then reacted with benzylamine to obtain the final product. The yield of this synthesis method is reported to be around 30%.
Scientific Research Applications
N-isopropyl-4-[(4-phenyl-1-piperazinyl)methyl]benzamide has been used in various scientific research applications, including studies on the dopamine system, addiction, and schizophrenia. It has been found to be a potent and selective antagonist of dopamine D4 receptors, which are mainly expressed in the prefrontal cortex and limbic system of the brain. This makes this compound a valuable tool for investigating the role of dopamine D4 receptors in these brain regions.
properties
IUPAC Name |
4-[(4-phenylpiperazin-1-yl)methyl]-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O/c1-17(2)22-21(25)19-10-8-18(9-11-19)16-23-12-14-24(15-13-23)20-6-4-3-5-7-20/h3-11,17H,12-16H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZEPZPRSYKPBJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.